Cas no 2680892-58-2 (tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate
• CAS No: 2680892-58-2
• MF: C₁₃H₁₅FN₂O₂
• MW: 250.268806695938
• CID: 6315451
• PubChem ID: 165942881
• Update Time: 2025-06-11

tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate
• EN300-28278623
• 2680892-58-2

• Inchi： 1S/C13H15FN2O2/c1-13(2,3)18-12(17)16(4)11-6-5-10(14)7-9(11)8-15/h5-7H,1-4H3
• InChI Key： ATWBDLCBKRYSFJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 250.11175589g/mol
• Monoisotopic Mass: 250.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate

Introduction to tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate (CAS No. 2680892-58-2)

tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate, with the chemical identifier CAS No. 2680892-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural features of this molecule, particularly its tert-butyl group and the presence of a fluorine atom at the para position relative to the cyano group, contribute to its unique reactivity and potential biological activity.

The synthesis and characterization of tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate involve meticulous attention to detail to ensure high purity and yield. The cyano group in the aromatic ring introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the fluorine substituent is known to modulate the pharmacokinetic properties of pharmaceutical compounds, often improving metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel carbamate-based drugs due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as potent inhibitors of various enzymes and receptors, making them valuable candidates for therapeutic intervention. The specific arrangement of functional groups in tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate suggests potential applications in treating inflammatory diseases, neurological disorders, and even certain types of cancer.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate that exhibit enhanced efficacy or reduced toxicity. These efforts align with the broader goal of developing next-generation therapeutics that are both effective and well-tolerated by patients.

The role of fluorine in medicinal chemistry cannot be overstated. The presence of a fluorine atom at the 4-position of the aromatic ring in this compound not only enhances its lipophilicity but also influences its electronic properties, thereby affecting how it interacts with biological targets. This has led to increased interest in fluorinated carbamates as pharmacophores, with several clinical candidates already showing promise in early-phase trials.

Advances in synthetic methodologies have also contributed to the growing interest in carbamates like tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production processes. These innovations are crucial for translating laboratory discoveries into viable pharmaceuticals, reducing costs, and improving accessibility.

The pharmacological profile of this compound is further illuminated by its interaction with biological systems. Preliminary studies suggest that it may inhibit specific enzymes involved in pathways relevant to metabolic disorders and neurodegeneration. The tert-butyl group, while often used for stabilizing reactive intermediates during synthesis, also contributes to the overall steric bulk of the molecule, which can be fine-tuned to optimize binding interactions.

As research continues to evolve, so too do our understanding and utilization of compounds like tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate. Emerging technologies such as CRISPR gene editing and mRNA therapeutics are opening new avenues for drug development, where small molecules like carbamates play pivotal roles as modulators or probes. The integration of these approaches promises to accelerate the discovery pipeline and bring novel treatments to patients faster than ever before.

The environmental impact of pharmaceutical development is also a critical consideration. Efforts are underway to design synthetic routes that minimize waste and reduce hazardous byproducts. Green chemistry principles are being applied more broadly, ensuring that compounds like tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate are not only effective but also sustainable throughout their lifecycle.

In conclusion, tert-butyl N-(2-cyano-4-fluorophenyl)-N-methylcarbamate (CAS No. 2680892-58-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer a balance between reactivity and stability, making it an attractive scaffold for designing novel therapeutics. As our understanding of biological systems continues to deepen, compounds like this will undoubtedly play an increasingly important role in addressing some of today's most pressing health challenges.